Cas no 2172106-09-9 (5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid)

• Product Name: 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid
• CAS No: 2172106-09-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6224733
• PubChem ID: 165509708
• Update Time: 2025-10-07

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid
• 4-methyl-5-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pentanoic acid
• 2171306-62-8
• EN300-1510212
• EN300-1570862
• 2171424-06-7
• 4-methyl-5-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pentanoic acid
• EN300-1544626
• 2172106-09-9
• 5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-4-methylpentanoic acid

• Inchi： 1S/C28H34N2O5/c1-18(10-15-26(31)32)16-29-27(33)19-11-13-20(14-12-19)30-28(34)35-17-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-9,18-20,25H,10-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： QKOHJADPHAGJJE-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NCC(C)CCC(=O)O)=O)CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid

Introduction to 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic Acid (CAS No. 2172106-09-9)

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid, identified by its CAS number 2172106-09-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including an amino group, a formamide moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these features not only contributes to its unique chemical properties but also opens up numerous possibilities for further chemical modifications and derivatization. These modifications are crucial for optimizing its pharmacological profile and enhancing its suitability for various medical applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid structure is particularly intriguing due to its potential to interact with biological targets in ways that may lead to the discovery of new treatments. Its complex architecture suggests that it could serve as a versatile scaffold for drug design, allowing researchers to explore different pharmacophores and functional groups.

One of the most notable features of this compound is the presence of the fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis as a protecting group for the amino function. The Fmoc group not only helps in the controlled synthesis of peptides but also adds stability to the molecule during chemical reactions. This makes 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid a valuable intermediate in the synthesis of more complex molecules, particularly those involving peptide-like structures.

The cyclohexylformamide moiety in the compound's structure also plays a critical role in its biological activity. This moiety is known to interact with various biological targets, including enzymes and receptors, which can modulate cellular processes. The cyclohexyl ring provides steric hindrance and influences the compound's solubility and bioavailability, making it an important factor to consider in drug design.

Recent studies have highlighted the potential of this compound as a lead molecule for drug discovery. Researchers have been exploring its interactions with various enzymes and receptors, aiming to identify new therapeutic targets. For instance, preliminary studies suggest that it may interact with enzymes involved in inflammation and pain signaling pathways. These findings are particularly exciting as they could lead to the development of new treatments for chronic inflammatory conditions and pain management.

The use of computational methods has also been instrumental in understanding the pharmacological properties of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid. Molecular docking simulations have been employed to predict how this compound might bind to different biological targets. These simulations have provided valuable insights into its binding affinity and mode of interaction, which are crucial for optimizing its pharmacological activity.

In addition to its potential therapeutic applications, this compound has also shown promise in the field of materials science. Its unique chemical structure makes it a suitable candidate for developing novel materials with specific properties. For example, researchers have been exploring its use in creating polymers with enhanced mechanical strength and thermal stability. These materials could find applications in various industries, including aerospace and automotive manufacturing.

The synthesis of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Researchers have developed efficient synthetic routes that involve multi-step reactions and careful control of reaction conditions. These advancements have not only facilitated the production of this compound but also paved the way for synthesizing other complex molecules with similar structures.

The future prospects of this compound are promising, with ongoing research aimed at further elucidating its biological activities and developing new derivatives with improved pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these developments, leading to the discovery of novel therapeutic agents based on this scaffold.

In conclusion, 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid (CAS No. 2172106-09-9) is a fascinating compound with significant potential in pharmaceutical research and beyond. Its complex structure, unique functional groups, and promising biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in developing innovative treatments for various diseases.